Cas no 921199-24-8 (3,4-Piperidinediol, 2-(hydroxymethyl)-1-octyl-, (2R,3R,4R)-)

3,4-Piperidinediol, 2-(hydroxymethyl)-1-octyl-, (2R,3R,4R)- structure
921199-24-8 structure
Product Name:3,4-Piperidinediol, 2-(hydroxymethyl)-1-octyl-, (2R,3R,4R)-
CAS No:921199-24-8
MF:C14H29NO3
MW:259.384964704514
CID:745492
PubChem ID:15946960
Update Time:2025-04-19

3,4-Piperidinediol, 2-(hydroxymethyl)-1-octyl-, (2R,3R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 3,4-Piperidinediol, 2-(hydroxymethyl)-1-octyl-, (2R,3R,4R)-
    • (2R,3R,4R)-2-(hydroxymethyl)-1-octylpiperidine-3,4-diol
    • 921199-24-8
    • SCHEMBL17189580
    • DTXSID10580202
    • Inchi: 1S/C14H29NO3/c1-2-3-4-5-6-7-9-15-10-8-13(17)14(18)12(15)11-16/h12-14,16-18H,2-11H2,1H3/t12-,13-,14-/m1/s1
    • InChI Key: VBOVNJAWQKFFPI-MGPQQGTHSA-N
    • SMILES: O[C@H]1[C@@H](CCN(CCCCCCCC)[C@@H]1CO)O

Computed Properties

  • Exact Mass: 259.21474379g/mol
  • Monoisotopic Mass: 259.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.9Ų
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